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Compound of Interest

Compound Name: Malt

Cat. No.: B15192052

For researchers, scientists, and professionals in drug development, the safe handling of all
laboratory materials is paramount. While malt is a common food-grade product, its dust poses
significant respiratory, skin, and eye irritation hazards, as well as a risk of combustible dust
explosions.[1][2][3][4][5] Adherence to strict safety protocols is essential to mitigate these risks
and ensure a safe laboratory environment.

Immediate Safety and Logistical Information

Primary Hazards:

» Respiratory Sensitization: Prolonged or repeated inhalation of malt dust can lead to
respiratory sensitization, causing asthma-like symptoms such as coughing, wheezing, and
chest tightness.[1][4]

o Skin and Eye Irritation: Direct contact with malt dust can irritate the skin and eyes.[1][4][5]

o Combustible Dust Explosions: Malt dust, when suspended in the air in sufficient
concentrations, can form an explosive mixture in the presence of an ignition source.[1][2][3]

[5]

Personal Protective Equipment (PPE)

A thorough risk assessment should guide the selection of appropriate PPE for any task
involving malt.[1] The following table summarizes recommended PPE based on potential
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exposure.

Task

Recommended Personal Protective
Equipment

Handling whole, intact malt grains

* Safety glasses or goggles[6] * Gloves (e.g.,

nitrile rubber)[1] * Lab coat or workwear[6]

Milling, sieving, or other dust-generating

activities

* NIOSH-approved respirator for dust/mist (e.g.,
N95)[2] * Safety goggles to protect against
airborne particles[7] * Gloves (e.g., nitrile
rubber)[1] * Disposable or protective apron[8] *

Long-sleeved workwear or coveralls[6]

Cleaning up spills of malt dust

* NIOSH-approved respirator for dust/mist (e.g.,
N95)[2] * Safety goggles[7] * Gloves (e.g., nitrile
rubber)[1] * Coveralls[6]

Occupational Exposure Limits

Several organizations have established occupational exposure limits for grain dust to protect

workers from its adverse health effects.

Organization

Exposure Limit (Time-Weighted Average)

Occupational Safety and Health Administration
(OSHA)

10 mg/m3[7]

American Conference of Governmental
Industrial Hygienists (ACGIH)

4 mg/m3[2][7]

Canada - Council of the Head of the Agency for
Occupational Health and Safety (COHSR)

10 mg/m3[7]

United Kingdom - Health and Safety Executive
(HSE)

10 mg/m3[7]

Safe Handling and Operational Plans
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A systematic approach to handling malt, from receipt to disposal, is critical for safety and
maintaining a clean work environment.

Handli
Begin Work. Preparation:
from g urces Wear appropriate PPE. Uselo

Click to download full resolution via product page

Caption: Workflow for the safe handling of malt in a laboratory setting.

Experimental Protocols: General Guidance

While specific experimental protocols will vary depending on the research, the following
procedural steps should be integrated into any workflow involving malt:

» Risk Assessment: Before beginning any new procedure, conduct a thorough risk assessment
to identify potential hazards and determine the necessary control measures, including the
appropriate level of PPE.

» Engineering Controls: Whenever possible, use engineering controls to minimize dust
exposure. This includes working in a well-ventilated area and using local exhaust ventilation
(such as a fume hood) for any procedures that may generate dust.[1]

o Housekeeping: Maintain a clean work area to prevent the accumulation of malt dust on
surfaces.[1] Clean up spills promptly and avoid using compressed air for cleaning, as this
can disperse dust into the air.

« Ignition Source Control: Keep malt and malt dust away from potential ignition sources such
as open flames, hot surfaces, and sparks.[1][2]
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o Emergency Procedures: Ensure that all personnel are aware of emergency procedures,
including the location of safety showers, eyewash stations, and fire extinguishers.

Disposal Plan

The disposal of malt waste should be conducted in a manner that minimizes environmental
impact and adheres to local regulations.

o Small Quantities: For small spills, wipe up the material with a damp cloth or paper towel to
avoid generating dust.[1]

o Large Quantities: For larger spills, carefully sweep or vacuum the material into a suitable
container for disposal.[1] Consider moistening the dust with water to prevent it from
becoming airborne.[5]

» Waste Malt: Unused or waste malt can often be disposed of as regular solid waste.
However, it is important to check with your institution's environmental health and safety
department for specific guidelines.

o Sustainable Options: Consider sustainable disposal options such as composting, as malt is
biodegradable.[5][9] It can also be used as animal feed in some cases.[9] Avoid discharging
large quantities of malt waste into drains or waterways, as its high sugar content can lead to
a high biological oxygen demand.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Handling Malt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15192052#personal-protective-equipment-for-
handling-malt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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